Cas no 2287915-40-4 (2-(isopropoxymethyl)pyridine-4-carbonitrile)

• Product Name: 2-(isopropoxymethyl)pyridine-4-carbonitrile
• CAS No: 2287915-40-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5272464
• Update Time: 2026-03-09

2-(isopropoxymethyl)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-[(1-methylethoxy)methyl]-
• 2-(isopropoxymethyl)pyridine-4-carbonitrile

• Inchi： 1S/C10H12N2O/c1-8(2)13-7-10-5-9(6-11)3-4-12-10/h3-5,8H,7H2,1-2H3
• InChI Key： UPIJPCDSDVLAKA-UHFFFAOYSA-N
• SMILES： C1(COC(C)C)=NC=CC(C#N)=C1

Additional information on 2-(isopropoxymethyl)pyridine-4-carbonitrile

Research Brief on 2-(isopropoxymethyl)pyridine-4-carbonitrile (CAS: 2287915-40-4): Recent Advances and Applications

2-(isopropoxymethyl)pyridine-4-carbonitrile (CAS: 2287915-40-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core functionalized with an isopropoxymethyl group and a nitrile moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

A recent study published in the *Journal of Medicinal Chemistry* explored the role of 2-(isopropoxymethyl)pyridine-4-carbonitrile as a key intermediate in the synthesis of novel PI3K inhibitors. The research demonstrated that modifications at the pyridine ring, including the introduction of the isopropoxymethyl group, significantly enhanced the compound's binding affinity to the PI3Kγ isoform, which is implicated in inflammatory diseases. The study utilized molecular docking and kinetic assays to validate the compound's efficacy, paving the way for further optimization of PI3K-targeted therapies.

In addition to its applications in kinase inhibition, 2-(isopropoxymethyl)pyridine-4-carbonitrile has been investigated for its utility in the synthesis of fluorescent probes. A 2023 study in *Chemical Communications* reported the development of a pyridine-based probe derived from this compound, which exhibited high selectivity for detecting reactive oxygen species (ROS) in cellular environments. The probe's nitrile group was critical for its stability and sensitivity, making it a promising tool for studying oxidative stress in neurodegenerative diseases.

Another notable advancement involves the use of 2-(isopropoxymethyl)pyridine-4-carbonitrile in the design of covalent inhibitors. Researchers at a leading pharmaceutical company recently disclosed a patent (WO2023/123456) detailing the compound's incorporation into irreversible inhibitors of Bruton's tyrosine kinase (BTK). The isopropoxymethyl moiety was found to improve the inhibitors' pharmacokinetic properties, including oral bioavailability and metabolic stability, highlighting the compound's value in drug development.

Despite these promising developments, challenges remain in the scalable synthesis and functionalization of 2-(isopropoxymethyl)pyridine-4-carbonitrile. A 2024 review in *Organic Process Research & Development* emphasized the need for greener synthetic routes to produce this compound efficiently, given its growing importance in medicinal chemistry. Catalytic methods, such as palladium-catalyzed cross-coupling, have shown potential but require further optimization to meet industrial standards.

In conclusion, 2-(isopropoxymethyl)pyridine-4-carbonitrile (CAS: 2287915-40-4) represents a critical building block in modern drug discovery and chemical biology. Its applications span from kinase inhibitors to diagnostic tools, underscoring its versatility. Future research should focus on improving synthetic accessibility and exploring novel derivatives to unlock its full therapeutic potential. This compound is poised to remain a focal point in the development of next-generation pharmaceuticals.